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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of isopropyl nicotinate, an ester of

nicotinic acid. It details the compound's physicochemical properties, synthesis, and

applications, with a focus on its vasodilatory mechanism of action. This document includes a

compilation of quantitative data, detailed experimental protocols, and visual representations of

relevant biochemical pathways and experimental workflows to support researchers and

professionals in drug development.

Introduction
Isopropyl nicotinate, also known as nicotinic acid isopropyl ester, is a compound with

applications in pharmaceuticals, cosmetics, and as a flavoring agent.[1] Its notable biological

activity stems from its vasodilatory properties, which lead to increased blood flow in topical

applications.[1] This guide delves into the core technical aspects of isopropyl nicotinate,

providing essential data and methodologies for scientific research and development.

Physicochemical Properties
A clear understanding of the physicochemical properties of isopropyl nicotinate is

fundamental for its application in research and development. The key quantitative data is

summarized in the tables below.

Table 1: Chemical Identification of Isopropyl Nicotinate
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Identifier Value

IUPAC Name propan-2-yl pyridine-3-carboxylate[2]

Synonyms
Isopropyl 3-pyridinecarboxylate, Nicotinic acid,

isopropyl ester, Nipyl[1][2][3][4][5]

CAS Number 553-60-6[1][3][4][5][6]

Molecular Formula C₉H₁₁NO₂[1][2][3][4][5][6]

Molecular Weight 165.19 g/mol [1][2][3][6]

Canonical SMILES CC(C)OC(=O)C1=CN=CC=C1[2]

InChI Key
VSRSQDMWBSKNSF-UHFFFAOYSA-N[1][2][4]

[5]

Table 2: Physical and Chemical Properties of Isopropyl
Nicotinate

Property Value Reference

Physical State Liquid[2] [2]

Boiling Point 131°C at 27 Torr[1] [1]

227.1°C at 760 mmHg[2] [2]

Flash Point 91.1°C[2] [2]

Density 1.073 g/cm³[2] [2]

Solubility
Soluble in alcohol; slightly

soluble in water.[7]
[7]

Purity 96%[2] [2]

Synthesis of Isopropyl Nicotinate
The primary method for synthesizing isopropyl nicotinate is through the esterification of

nicotinic acid with isopropanol.[1] This reaction is typically catalyzed by a strong acid and

carried out under reflux conditions to drive the reaction towards the formation of the ester.[1]
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Experimental Protocol: Acid-Catalyzed Esterification
Materials:

Nicotinic acid

Isopropanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Distillation apparatus

Reflux apparatus

Procedure:

In a round-bottom flask, combine nicotinic acid and an excess of isopropanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Assemble the reflux apparatus and heat the mixture to reflux for several hours to ensure the

reaction goes to completion.

After cooling, neutralize the excess acid by carefully adding a saturated solution of sodium

bicarbonate until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable

organic solvent (e.g., diethyl ether).

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the organic phase using a rotary

evaporator.

Purify the crude isopropyl nicotinate by vacuum distillation to obtain the final product.
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Synthesis Workflow of Isopropyl Nicotinate

Nicotinic Acid + Isopropanol

H₂SO₄ (catalyst)

Add

Reflux

Heat

Neutralization (NaHCO₃)

Solvent Extraction

Drying (MgSO₄)

Vacuum Distillation

Isopropyl Nicotinate
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Proposed Signaling Pathway of Isopropyl Nicotinate

Isopropyl Nicotinate

α7 nAChR

Activates

Vasodilation

Prostaglandin/NO release

PI3K

ERK1/2

Akt

Cell Survival / Anti-apoptosis
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Membrane Potential Assay Workflow

Seed Cells in 384-well Plate

Load with Fluorescent Dye

Add Isopropyl Nicotinate

Add nAChR Agonist

Read Fluorescence

Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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